Cas no 12770-99-9 (Dibenzoxazepine)

• Product Name: Dibenzoxazepine
• CAS No: 12770-99-9
• MF: C₁₃H₉NO
• MW: 195.216663122177
• CID: 220427
• PubChem ID: 3080684
• Update Time: 2025-04-19

Dibenzoxazepine Chemical and Physical Properties

Names and Identifiers

• Dibenzoxazepine
• DTXSID00925961
• 12770-99-9
• SCHEMBL218833
• Dibenzo[c,e][1,2]oxazepine

• Inchi： 1S/C13H9NO/c1-2-6-11-10(5-1)9-15-14-13-8-4-3-7-12(11)13/h1-9H
• InChI Key： LPABESDNBMVEQA-UHFFFAOYSA-N
• SMILES： O1C=C2C=CC=CC2=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 195.06847
• Monoisotopic Mass: 195.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines